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Compound of Interest

2-(1-
Compound Name:
Methylcyclobutyl)acetaldehyde

Cat. No.: B12339048

Disclaimer: Specific safety and toxicological data for 2-(1-Methylcyclobutyl)acetaldehyde
(CAS No. 1849285-72-8) is not readily available in the public domain. This guide is therefore
based on the safety information for the structurally related and well-studied compound,
acetaldehyde (CAS No. 75-07-0), and general principles for handling aliphatic aldehydes.
Researchers, scientists, and drug development professionals should handle 2-(1-
Methylcyclobutyl)acetaldehyde with extreme caution and perform a thorough risk
assessment before use. The information provided herein should be considered as a preliminary
guideline.

Introduction

2-(1-Methylcyclobutyl)acetaldehyde is an aliphatic aldehyde with the molecular formula
C7H120.[1][2] While specific applications and biological activities are not extensively
documented in publicly available literature, its structural motif suggests potential use as a
building block in organic synthesis and drug discovery. Due to the inherent reactivity of the
aldehyde functional group, this compound is expected to share toxicological and handling
hazards with other aldehydes, such as acetaldehyde. This document aims to provide a
comprehensive overview of the potential hazards, safe handling procedures, and emergency
protocols based on available data for analogous compounds.
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Physical and Chemical Properties

Quantitative data for 2-(1-Methylcyclobutyl)acetaldehyde is limited. The following table
summarizes the known properties of the target compound and the related compound,
acetaldehyde, for comparison.

2-(1-
Property Methylcyclobutyl)acetalde @ Acetaldehyde

hyde
CAS Number 1849285-72-8[1][2] 75-07-0[3]
Molecular Formula C7H120[1][2] C2H40[3]
Molecular Weight 112.17 g/mol [1] 44.05 g/mol [4]
Appearance Not available Colorless liquid or gas[3]
Odor Not available Pungent, fruity[4]
Boiling Point Not available 20.2 °C (68.4 °F; 293.3 K)[3]
Melting Point Not available -123.5 °C (-190.3 °F; 149.7 K)
Solubility Not available Miscible with water and

ethanol[4]

Hazard Identification and Classification

Based on the hazards associated with acetaldehyde, 2-(1-Methylcyclobutyl)acetaldehyde
should be treated as a hazardous substance. The following table summarizes the potential
GHS hazard classifications.
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Hazard Class Hazard Statement

H224: Extremely flammable liquid and vapor[5]
[6]

Flammable Liquids

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[5][6]

Carcinogenicity H350: May cause cancer[5][7]

Specific target organ toxicity — Single exposure  H335: May cause respiratory irritation[5][6]

Germ cell mutagenicity H341: Suspected of causing genetic defects[7]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[5][6]

Skin Contact: May cause skin irritation.

Eye Contact: Causes serious eye irritation.[5][6]

Ingestion: May be harmful if swallowed.

Chronic Exposure: Suspected of causing cancer and genetic defects.[5][7]

Experimental Protocols and Handling Procedures

Extreme caution should be exercised when handling 2-(1-Methylcyclobutyl)acetaldehyde.
The following protocols are based on best practices for handling volatile and hazardous
aldehydes.

Personal Protective Equipment (PPE)

A diagram illustrating the required personal protective equipment is provided below.
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Personal Protective Equipment (PPE)
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Caption: Required Personal Protective Equipment for Handling Aldehydes.

Engineering Controls

» All work with 2-(1-Methylcyclobutyl)acetaldehyde must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[8]

e An emergency eyewash station and safety shower must be readily accessible.[9]

General Handling Workflow

The following diagram outlines a safe workflow for handling this compound.
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Safe Handling Workflow
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Caption: General workflow for safely handling hazardous aldehydes.
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Storage

o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[9]

o Keep containers tightly closed to prevent leakage and evaporation.[9]

» Store away from incompatible materials such as oxidizing agents, reducing agents, and

bases.

e« Recommended storage temperature is 2-8 °C.[2][9]

Emergency Procedures
Eirst-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[10]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation persists.[10]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[10]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[6]

Spill and Leak Procedures

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.
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e Large Spills: Evacuate the area and prevent entry. Remove all sources of ignition. Ventilate
the area. Use a non-sparking tool to collect the material and place it in a container for
disposal.[10]

Toxicology and Biological Effects

While no specific toxicological data exists for 2-(1-Methylcyclobutyl)acetaldehyde,
acetaldehyde is a known toxin. It is a primary metabolite of ethanol and is responsible for many
of the adverse effects of alcohol consumption.[11] Acetaldehyde is genotoxic and carcinogenic
in animal studies.[12] It is reasonable to assume that 2-(1-Methylcyclobutyl)acetaldehyde
may exhibit similar toxic properties.

The general mechanism of aldehyde toxicity involves their electrophilic nature, allowing them to
react with nucleophilic groups in biomolecules such as proteins and DNA, leading to cellular
damage.
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Postulated Aldehyde Toxicity Pathway
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Caption: Postulated pathway for aldehyde-induced cellular toxicity.

Disposal Considerations

All waste containing 2-(1-Methylcyclobutyl)acetaldehyde must be disposed of as hazardous
waste in accordance with local, state, and federal regulations. Do not dispose of it down the
drain.[10]
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Conclusion

2-(1-Methylcyclobutyl)acetaldehyde is a compound with limited available safety data. Based
on its chemical structure, it should be handled with the same precautions as other volatile and
toxic aldehydes. All laboratory personnel must be thoroughly trained in the handling of
hazardous chemicals and be familiar with the emergency procedures outlined in this guide. A
comprehensive, substance-specific risk assessment is mandatory before commencing any
experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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